Cas no 922896-92-2 (1-(5-chloro-2-methoxyphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea)

• Product Name: 1-(5-chloro-2-methoxyphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea
• CAS No: 922896-92-2
• MF: C₁₉H₂₀ClN₃O₃
• MW: 373.833403587341
• CID: 5505600
• Update Time: 2025-10-31

1-(5-chloro-2-methoxyphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxyphenyl)-3-[1-(2-methoxyethyl)indol-3-yl]urea
• 1-(5-chloro-2-methoxyphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea

• Inchi： 1S/C19H20ClN3O3/c1-25-10-9-23-12-16(14-5-3-4-6-17(14)23)22-19(24)21-15-11-13(20)7-8-18(15)26-2/h3-8,11-12H,9-10H2,1-2H3,(H2,21,22,24)
• InChI Key： LGVUIFCMDTVUSY-UHFFFAOYSA-N
• SMILES： N(C1=CC(Cl)=CC=C1OC)C(NC1C2=C(N(CCOC)C=1)C=CC=C2)=O

Additional information on 1-(5-chloro-2-methoxyphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea

1-(5-Chloro-2-Methoxyphenyl)-3-[1-(2-Methoxyethyl)-1H-Indol-3-yl]Urea: A Comprehensive Overview

The compound with CAS No. 922896-92-2, known as 1-(5-chloro-2-methoxyphenyl)-3-[1-(2-methoxyethyl)-1H-indol-3-yl]urea, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which combines a urea functional group with a substituted indole and a chloromethoxy aromatic ring. The combination of these groups gives rise to unique chemical properties and potential biological activities.

1-(5-Chloro-2-methoxyphenyl) is a key structural component of this compound, contributing to its aromatic stability and electronic properties. The presence of the chlorine atom at the 5-position and the methoxy group at the 2-position introduces both electron-withdrawing and electron-donating effects, respectively. These effects can influence the reactivity of the molecule in various chemical reactions and its interactions with biological systems.

The indole moiety in this compound is another critical feature. Indole is a heterocyclic aromatic compound that is widely found in nature and is known for its diverse biological activities. In this case, the indole ring is further substituted with a methoxyethyl group at the 1-position, which adds to the complexity of the molecule. This substitution pattern can significantly affect the molecule's solubility, stability, and bioavailability.

The urea functional group in this compound plays a crucial role in its chemical behavior. Urea groups are known for their ability to form hydrogen bonds, which can influence the molecule's interactions with other compounds. This property makes urea-containing compounds valuable in drug design, as they can potentially bind to target proteins through hydrogen bonding.

Recent studies have highlighted the potential of 1-(5-chloro-2-methoxyphenyl)-3-[1-(2-methoxyethyl)-1H-indol-3-yl]urea as a candidate for drug development. Researchers have explored its activity against various enzymes and receptors, suggesting that it may have applications in treating conditions such as cancer, inflammation, and neurodegenerative diseases. The compound's ability to modulate key signaling pathways makes it an interesting target for further investigation.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The construction of the indole ring typically involves either the Paal-Knorr synthesis or the Knorr synthesis, depending on the desired substitution pattern. The introduction of the urea group often involves nucleophilic substitution or condensation reactions, depending on the starting materials used.

The chloromethoxyphenyl group in this compound not only contributes to its structural complexity but also plays a role in its pharmacokinetic properties. The methoxy group can act as an electron-donating substituent, increasing the molecule's lipophilicity and potentially enhancing its ability to cross biological membranes. However, the presence of chlorine can also introduce some challenges in terms of toxicity and metabolization.

Recent advancements in computational chemistry have allowed researchers to model the behavior of this compound at the molecular level. Molecular docking studies have provided insights into how this compound interacts with various protein targets, shedding light on its potential therapeutic applications. These studies have also highlighted the importance of certain structural features, such as the orientation of the urea group and the conformation of the indole ring.

In addition to its potential therapeutic applications, 1-(5-chloro-2-methoxyphenyl)-3-[1-(2-methoxyethyl)-1H-indol-3-yl]urea has also been studied for its role in chemical synthesis. Its unique structure makes it a valuable building block for constructing more complex molecules with diverse functionalities. Researchers have explored its use in constructing heterocyclic compounds, which are widely used in drug discovery.

The combination of these features makes 1-(5-chloro-2-methoxyphenyl)-3-[1-(2-methoxyethyl)-1H-indol-3-yl]urea a versatile compound with wide-ranging applications in both academic research and industrial settings. As our understanding of this molecule continues to grow, it is likely that new uses and applications will emerge, further solidifying its importance in the field of organic chemistry.